![molecular formula C6H16ClNO B2445577 (R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride CAS No. 2089245-23-6](/img/structure/B2445577.png)
(R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride, also known as L-ADB-H, is a chiral amino alcohol that has been widely used in scientific research. Its unique stereochemistry and structure make it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.
Scientific Research Applications
Asymmetric Ethylation Catalyst
(R)-1-Amino-3,3-dimethylbutan-2-ol hydrochloride has been utilized as a catalyst in asymmetric ethylation. A study by Hoard, Moher, and Turpin (1999) described its application in the asymmetric ethylation of trans-crotonaldehyde to produce trans-(S)-4-hexen-3-ol. This research highlights the impact of catalyst enantiopurity and loading on product yield and purity, providing optimized conditions for reaction scale-up (Hoard, Moher, & Turpin, 1999).
Solid-State Polymorphism Study
The compound has also been studied for its role in solid-state polymorphism. Carignani et al. (2018) investigated the dynamics of dimethylbutanols, including 3,3-dimethylbutan-2-ol, in various solid states. Their research provided insights into the molecular motions and self-diffusion in different phases, highlighting significant changes in dynamic behavior across phase transitions (Carignani et al., 2018).
Application in Homogeneous Catalysis
In the field of catalysis, Li, Widjaja, and Garland (2003) explored the use of 3,3-dimethylbut-1-ene, a related compound, in the homogeneous rhodium-catalyzed hydroformylation process. Their research involved in situ spectroscopic data analysis to understand the interaction of various species, including the reactant 3,3-dimethylbut-1-ene, during the catalytic process (Li, Widjaja, & Garland, 2003).
Chemoenzymatic Synthesis
Another application is found in the chemoenzymatic synthesis of chiral amines. Iwasaki et al. (2005) demonstrated the use of Arthrobacter sp. KNK168, which exhibits (R)-enantioselective transaminase activity, to convert prochiral ketones into corresponding chiral (R)-amines. This study is a significant contribution to the synthesis of chiral compounds, including derivatives of dimethylbutanols (Iwasaki et al., 2005).
properties
IUPAC Name |
(2R)-1-amino-3,3-dimethylbutan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO.ClH/c1-6(2,3)5(8)4-7;/h5,8H,4,7H2,1-3H3;1H/t5-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLQYKTKSFRTTJA-JEDNCBNOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CN)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@H](CN)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2089245-23-6 |
Source
|
Record name | (2R)-1-amino-3,3-dimethylbutan-2-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.